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Abstract: This document provides detailed application notes and protocols for utilizing remote
sensing technologies to monitor and analyze land use and land cover (LULC) changes in
Namie, a town in the Fukushima Prefecture of Japan. Following the 2011 Fukushima Daiichi
nuclear disaster, significant shifts in land use have occurred due to evacuation,
decontamination efforts, and subsequent repopulation and agricultural revitalization. Remote
sensing offers a powerful and efficient means to quantify these changes over large areas and
extended periods. These protocols are intended for researchers and scientists engaged in
environmental monitoring, disaster impact assessment, and regional planning.

Introduction

The Great East Japan Earthquake and subsequent tsunami on March 11, 2011, led to the
Fukushima Daiichi nuclear disaster, causing widespread evacuation of Namie and other
surrounding municipalities. This event triggered profound and unique land use and land cover
(LULC) changes. Initially, agricultural lands and residential areas were abandoned, leading to
the encroachment of natural vegetation. Subsequently, large-scale decontamination efforts
resulted in the removal of topsoil and vegetation, creating bare land. In recent years, with the
lifting of evacuation orders in parts of the town, there has been a gradual return of agricultural
activities and redevelopment.

Monitoring these dynamic changes is crucial for understanding the environmental recovery
process, assessing the effectiveness of remediation policies, and planning for the future of the
region. Remote sensing, through the analysis of satellite imagery, provides a cost-effective and
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comprehensive approach to map and quantify these LULC transformations.[1][2] This

document outlines the methodologies for acquiring, processing, and analyzing remote sensing

data to track these changes in Namie.

Datasets and Software

Satellite Imagery

A multi-temporal and multi-sensor approach is recommended to capture the diverse LULC

changes in Namie. The choice of satellite data depends on the specific research objectives,

balancing spatial resolution, spectral resolution, and temporal frequency.[1]

Satellite/Sensor

Spatial Resolution

Revisit Time

Key Applications in
Namie

Landsat-5/7/8/9

30m

16 days

Long-term LULC
change analysis (pre-

and post-disaster).

Sentinel-2

10m - 60m

5 days

Monitoring vegetation
regrowth, agricultural
activity, and
infrastructure

changes.

ALOS
(PALSAR/AVNIR-2)

10m

Variable

High-resolution land

cover mapping.[3]

WorldView-2/3, SPOT-
6/7

<5m

Daily

Detailed analysis of
specific sites, such as
decontamination
waste storage or new

infrastructure.[1]

Software

e Geographic Information System (GIS) Software: QGIS (Open Source), ArcGIS

e Image Processing Software: ENVI, ERDAS IMAGINE
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e Programming Environments: Google Earth Engine (for cloud-based analysis), Python (with
libraries such as GDAL, Rasterio, Scikit-learn), R.

Experimental Protocols

This section details the step-by-step workflow for a land use change detection study in Namie
using remote sensing data.

Data Acquisition and Pre-processing

o Define Study Area: Delineate the administrative boundary of Namie.

o Select Imagery: Acquire satellite images for the desired time periods (e.g., pre-disaster 2010,
immediate post-disaster 2012, mid-recovery 2018, and recent 2024). Prioritize cloud-free
images from the same season (e.g., summer) to minimize seasonal variations in vegetation.

o Radiometric Correction: Convert digital numbers (DNSs) to surface reflectance to account for
atmospheric effects. This is crucial for accurate comparison of images from different dates
and sensors.[4]

e Geometric Correction: Ensure all images are accurately co-registered to a common
coordinate system (e.g., UTM Zone 54N). This minimizes spatial shifts between images.

Image Classification

The goal of image classification is to assign each pixel in the satellite image to a specific LULC
class. A supervised classification approach is recommended for higher accuracy, utilizing
training data to "teach" the algorithm to recognize different land cover types.

o Define LULC Classes: Based on the context of Namie, the following classes are relevant:

Water Bodies

[¢]

[e]

Built-up Area (residential, commercial, industrial)

o

Paddy Field

[¢]

Cropland (other than paddy)
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[e]

Forest (deciduous and evergreen)

Grassland/Pasture

o

[¢]

Bare Land (including decontamination sites)

Solar Panels

[¢]

[e]

Wetland|[3]

o Collect Training Data: Create training polygons for each LULC class by digitizing areas of
known land cover on the satellite images. Google Earth can be a valuable reference for this
step. For each class, collect a sufficient number of representative samples spread across the
study area.[4][5]

o Select and Apply a Classification Algorithm: Several machine learning algorithms can be
used for supervised classification.[6][7][8]

o

Maximum Likelihood Classifier (MLC): A traditional statistical method that assigns pixels to
the class with the highest probability.[9][10]

o Support Vector Machine (SVM): A powerful algorithm that finds the optimal hyperplane to
separate classes, often yielding high accuracy.[4][9]

o Random Forest (RF): An ensemble learning method that builds multiple decision trees and
merges their outputs, known for its robustness and high accuracy.[6]

o Deep Learning (e.g., Convolutional Neural Networks - CNNs): Advanced models that can
learn complex spatial and spectral features, suitable for high-resolution imagery.[3][8]

o Perform Classification: Run the chosen classifier on the pre-processed satellite images for
each time period to generate LULC maps.

Accuracy Assessment

It is critical to evaluate the accuracy of the generated LULC maps.
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o Generate Validation Points: Create a separate set of random points within the study area that
were not used for training.

e Assign Ground Truth: For each validation point, determine the actual LULC class using high-
resolution imagery (e.g., from Google Earth) or field data.

» Create a Confusion Matrix: Compare the classified LULC at each validation point with the
ground truth. The confusion matrix summarizes the classification performance.[6]

o Calculate Accuracy Metrics: From the confusion matrix, calculate:
o Overall Accuracy: The percentage of correctly classified pixels.
o Kappa Coefficient: A statistical measure that accounts for agreement by chance.[1][3][11]
o Producer's and User's Accuracy: Class-specific accuracy metrics.

An overall accuracy and Kappa coefficient above 85% are generally considered good for LULC
mapping.[12][13]

Change Detection Analysis

This final step quantifies the LULC changes between different time periods.

o Post-Classification Comparison: This is a straightforward and widely used method.[9]
Compare the LULC maps from two different dates on a pixel-by-pixel basis.

e Generate a Change Matrix: Create a table that shows the "from-to" changes. For example, it
will quantify how many hectares of "Paddy Field" in 2010 transitioned to "Grassland" by
2018.

e Quantify and Map Changes: Calculate the total area of change for each LULC transition.
Create a change map that visually represents the spatial distribution of these changes.

Data Presentation

The quantitative results of the LULC change analysis should be summarized in a clear and
structured table.
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Table 1: Land Use and Land Cover Change in Namie (2010-2024)

Net
Land Areain Areain Areain Change
% of % of % of
Cover 2010 2018 2024 2010-
Total Total Total
Class (ha) (ha) (ha) 2024
(ha)
Forest Data Data Data Data Data Data Data
Paddy
] Data Data Data Data Data Data Data
Field
Cropland  Data Data Data Data Data Data Data
Grasslan
g Data Data Data Data Data Data Data
Built-up
Data Data Data Data Data Data Data
Area
Bare
Data Data Data Data Data Data Data
Land
Water
) Data Data Data Data Data Data Data
Bodies
Solar
Data Data Data Data Data Data Data
Panels
Total Data 100% Data 100% Data 100% -

(Note: "Data" placeholders should be filled with the results from the GIS analysis.)

Visualization

Diagrams are essential for illustrating the workflow and relationships between different stages

of the analysis.

Caption: Experimental workflow for LULC change detection in Namie.
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Conclusion

The application of remote sensing provides an invaluable tool for the quantitative assessment
of land use and land cover changes in Namie following the 2011 disaster. By following the
protocols outlined in this document, researchers can generate accurate, time-series LULC
maps. This data is fundamental for understanding the trajectory of environmental recovery,
informing policy decisions, and supporting the sustainable redevelopment of the region. The
combination of multi-resolution satellite data and advanced machine learning classifiers can
yield detailed insights into the complex spatial and temporal dynamics of this unique post-
disaster landscape.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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change-in-namie]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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